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Compound of Interest

2-(2-Methylbenzo[1,3]dioxol-2-
Compound Name:

YL)ethanol
CAS No.: 56287-54-8
Cat. No.: B8799768

Get Quote

Executive Summary

This guide compares two distinct chemical classes sharing the 1,3-dioxolane moiety: the
aliphatic Fructone (Ethyl 2-methyl-1,3-dioxolane-2-acetate) and the aromatic Benzodioxole
family (represented here by Helional and Piperonal).

While both classes utilize the dioxolane ring to establish steric volume and electron density, the
presence of the aromatic ring in benzodioxoles drastically shifts the odor profile from diffusive,
ethereal fruitiness (Apple/Pineapple) to substantive, ozonic, or spicy/vanillic notes. This guide
delineates the causal link between these structural differences and their sensory perception.

Chemical Structure & Physiochemical Comparison

The fundamental difference lies in the electron delocalization and rigidity introduced by the
benzene ring in benzodioxole analogs.

Table 1: Comparative Physiochemical Data[1]
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Helional Piperonal
Feature Fructone (Benzodioxole (Benzodioxole
Analog) Analog)
Ethyl 2-(2-methyl-1,3- 3-(1,3-Benzodioxol-5- 1,3-Benzodioxole-5-
IUPAC Name i
dioxolan-2-yl)acetate yI)-2-methylpropanal carbaldehyde
CAS Number 6413-10-1 1205-17-0 120-57-0
Aliphatic 1,3- Aromatic 1,3- Aromatic 1,3-
Core Scaffold ) ) )
Dioxolane Benzodioxole Benzodioxole
Molecular Weight 174.19 g/mol 192.21 g/mol 150.13 g/mol
~1.0 (Hydrophilic ) .
LogP (calc) ~2.4 (Lipophilic) ~1.2

lean)

Vapor Pressure

High (Top Note)

Low (Heart/Base
Note)

Moderate (Heart Note)

Odor Type

Fruity / Ethereal

Green / Ozonic /

Melon

Sweet / Floral /

Powdery

Key Descriptors

Green Apple,
Pineapple, Winey

Hay, Melon, Metallic,

Marine

Vanilla, Cherry,

Heliotrope

Structural Activity Relationship (SAR) Logic

» Fructone (Aliphatic): The flexible dioxolane ring combined with the ester group allows for

rapid volatilization and interaction with "fruit” receptors (often associated with ester

recognition). The lack of a pi-system limits substantivity.

e Benzodioxoles (Aromatic): The fusion of the dioxolane ring to a benzene ring creates a

planar, electron-rich system. This rigidity and increased lipophilicity shift the binding affinity

toward receptors governing "heavy" floral, spicy, and ozonic notes.

Odor Profile Analysis

Fructone: The "Lift" Agent

Fructone is characterized by its diffusivity. It acts as a modifier rather than a fixative.
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e Primary Note: Crisp Green Apple.
e Secondary Nuances: Pineapple, Strawberry, Woody-Pine (at high dilution).

o Performance: Explosive top-note impact but low tenacity on blotters (< 4 hours).

Benzodioxole Analogs: The "Body" Builders

Benzodioxoles provide volume and texture.

» Helional: Bridges the gap between floral and fruity. It offers a "watery” melon note but is
anchored by a hay-like, ozonic heaviness derived from the hydrocinnamaldehyde structure.

o Piperonal: A classic powdery floral. The dioxolane ring here mimics the electronic density of
the methoxy/hydroxy pairing in Vanillin, creating a sweet, cherry-pie effect.

Visualization: Structural Impact on Odor

The following diagram illustrates how the "Dioxolane Switch" (Aliphatic vs. Aromatic) dictates

the sensory pathway.
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Figure 1: SAR decision tree showing how the dioxolane ring environment (Aliphatic vs.
Aromatic) diverges odor profiles from fruity-top notes to substantive floral/ozonic notes.

Experimental Protocol: Comparative GC-O Analysis
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To objectively validate the odor profiles and thresholds, we employ Gas Chromatography-
Olfactometry (GC-O) using the AEDA (Aroma Extract Dilution Analysis) method. This protocol
ensures that the described notes are intrinsic to the molecule and not artifacts of impurities.

Protocol: Headspace Solid-Phase Microextraction (HS-
SPME) GC-O

Objective: Determine the Flavor Dilution (FD) factor and specific odor descriptors for Fructone
vs. Helional.

Materials:

e Analytes: Fructone (>99%), Helional (>98%).

o Matrix: Odorless diethyl phthalate (DEP).

o Fiber: DVB/CAR/PDMS (Divinylbenzene/Carboxen/Polydimethylsiloxane).
Workflow Steps:

o Sample Preparation: Prepare serial dilutions of each analyte in DEP (1:10, 1:100, ...
1:10,000).

o Extraction: Incubate 2g of sample at 40°C for 20 mins. Expose SPME fiber to headspace for
30 mins.

o Separation: Desorb fiber in GC injector (250°C). Column: DB-Wax (polar) to simulate
mucous membrane interaction.

o Detection: Split effluent 1:1 between FID (Flame lonization Detector) and Olfactory Detection
Port (ODP).

e Human Assay: Three trained panelists sniff the ODP effluent, recording:
o Retention Time (RT)

o Descriptor (e.g., "Green", "Sweet")[1][2]
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o Intensity (0-5 scale)

Experimental Workflow Diagram
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Figure 2: GC-O Workflow for validating odor thresholds and descriptors.

Application Guidelines for Researchers
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When to use Fructone:

o Target: Fresh, modern "shampoo" fruitiness or modifying apple/pear accords.

 Stability: Stable in neutral pH. Caution: As a ketal, Fructone can hydrolyze in highly acidic
bases (pH < 4) over time, losing its fruity character.

e Dosage: 0.5% - 5% in formula. High impact.

When to use Benzodioxoles (Helional/Piperonal):

e Target: Adding "wet" volume (Helional) or powdery sweetness (Piperonal).

o Stability: Generally excellent, though Piperonal can cause discoloration (Schiff base
formation with anthranilates).

e Dosage: 1% - 20%. These are structural building blocks.

Conclusion

While Fructone and Benzodioxoles share the 1,3-dioxolane ring, they are functionally distinct
tools. Fructone utilizes the ring for aliphatic volatility (fruity top notes), whereas Benzodioxoles
leverage the ring for aromatic electron density (substantive floral/ozonic heart notes).
Researchers should view Fructone as a "light source" and Benzodioxoles as "filters" or
"backgrounds” in the olfactory landscape.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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